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Compound of Interest

Compound Name: Wander

Cat. No.: B1680229

Product Name: Anti-Wanderin (WANDER) Monoclonal
Antibody (Clone WN-5)

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Wanderin (WANDER) is a putative transmembrane receptor protein implicated in the regulation
of cellular adhesion and motility. Emerging research suggests that Wanderin is a key
component of a signaling cascade that controls cytoskeletal rearrangements necessary for cell
migration.[1][2] Upregulation of Wanderin expression has been hypothetically linked to
increased metastatic potential in several carcinoma types, making it a protein of significant
interest in oncology and drug development research. This antibody is designed for the specific
detection of Wanderin protein in formalin-fixed, paraffin-embedded (FFPE) tissue sections.
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Attribute Details
Catalog Number WNDR-2025
Clone WN-5
Isotype Mouse IgG2b, kappa
Recombinant protein fragment corresponding to
Immunogen . .
the extracellular domain of human Wanderin.
Liquid in Phosphate Buffered Saline (PBS), pH
Formulation 7.4, with 0.02% Sodium Azide and 50%
Glycerol.
Store at -20°C. Avoid repeated freeze-thaw
Storage
cycles.
o Human. Reactivity with other species has not
Specificity

been determined.

Recommended Applications & Dilutions

Application Recommended Dilution
Immunohistochemistry (Paraffin) 1:100 - 1:500

Western Blot Not Tested (NT)
Immunofluorescence Not Tested (NT)

Optimal dilutions should be determined by the end user.

Performance Characteristics & Data

Staining of FFPE tissues with Anti-Wanderin (WN-5) shows a distinct membranous and
cytoplasmic pattern in cells known to express the target.[3] The intensity of staining can be
guantified using a Histochemical Score (H-score), which combines the percentage of positive
cells and their staining intensity.[4]
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H-Score Calculation: H-score = (1 x % of weak staining) + (2 x % of moderate staining) + (3 x
% of strong staining). The score ranges from 0 to 300.[4]

Table 1: IHC Perf Validated H o

Staining

Tissue Type Localization H-Score (Avg.) Result
Pattern
] Moderate to Membrane, N
Colon Carcinoma 210 Positive
Strong Cytoplasm
Normal Colon Weak to )
_ Membrane 45 Low / Negative
Mucosa Negative
Breast Ductal Membrane, N
) Strong 250 Positive
Carcinoma Cytoplasm
Normal Breast ) )
) Negative - 0 Negative
Tissue
Syncytiotrophobl N
Placenta Strong . 275 Positive Control
asts

Data is representative and based on optimal staining conditions. Actual results may vary.

Diagrams & Workflows
Hypothetical Wanderin Signaling Pathway

The following diagram illustrates a putative signaling cascade initiated by ligand binding to the
Wanderin receptor, leading to the activation of downstream effectors that promote cytoskeletal
reorganization and cell migration.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Anti-Wanderin (WANDER)
Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680229#wander-immunohistochemistry-staining-
with-wander]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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